t-Butyl (1-isopropyl-4-nitro-1H-pyrazol-5-yl)carbamate

• IUPAC Name: tert-butyl N-(4-nitro-2-propan-2-ylpyrazol-3-yl)carbamate
• InChI: InChI=1S/C11H18N4O4/c1-7(2)14-9(8(6-12-14)15(17)18)13-10(16)19-11(3,4)5/h6-7H,1-5H3,(H,13,16)
• InChI Key: AQSFSIJVCPRZBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)[N+](=O)[O-])NC(=O)OC(C)(C)C
• Molecular Formula: C11H18N4O4
• Molecular Weight: 270.29 g/mol
• CAS No.: 2171314-47-7

Description

t-Butyl (1-isopropyl-4-nitro-1H-pyrazol-5-yl)carbamate , also known by other names such as tert-butyl carbanilate , tert-butyl phenylcarbamate , and tert-butyl N-phenylcarbamate , is a chemical compound with the molecular formula C₁₁H₁₈N₄O₄ . It falls under the category of carbamates and exhibits interesting properties due to its unique structure .

Molecular Structure Analysis

The molecular structure of This compound consists of a pyrazole ring with an isopropyl group at position 1, a nitro group at position 4, and a tert-butyl carbamate moiety attached to the nitrogen atom at position 5. The tert-butyl group provides steric hindrance, affecting the compound’s reactivity and stability .

Chemical Reactions Analysis

Research on the chemical reactivity of this compound is essential. It may participate in various reactions, including nucleophilic substitutions, cyclizations, and transformations involving the carbamate group. Investigating its behavior under different conditions will shed light on its synthetic utility and potential applications .

Physical and Chemical Properties Analysis

• Boiling Point : Estimated to be around 347.2°C (predicted)

Mechanism of Action

The specific mechanism of action for t-Butyl (1-isopropyl-4-nitro-1H-pyrazol-5-yl)carbamate depends on its intended use. Researchers should explore its interactions with biological targets, enzymes, or receptors. Understanding its mode of action will guide its application in relevant fields .